N-(4-chlorophenyl)-3-(dimethylamino)-4-phenyl-1H-pyrazole-1-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-3-(dimethylamino)-4-phenylpyrazole-1-carboxamide
• InChI: InChI=1S/C18H17ClN4O/c1-22(2)17-16(13-6-4-3-5-7-13)12-23(21-17)18(24)20-15-10-8-14(19)9-11-15/h3-12H,1-2H3,(H,20,24)
• InChI Key: PDFMNDQLOSXDPU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN(C=C1C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H17ClN4O
• Molecular Weight: 340.8 g/mol
• CAS No.: 321538-49-2

Description

N-(4-chlorophenyl)-3-(dimethylamino)-4-phenyl-1H-pyrazole-1-carboxamide is a synthetic compound known for its diverse applications in scientific research This compound features a pyrazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chlorophenyl)-3-(dimethylamino)-4-phenyl-1H-pyrazole-1-carboxamide typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the condensation of 4-chlorobenzoyl chloride with 3-(dimethylamino)-4-phenyl-1H-pyrazole in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

N-(4-chlorophenyl)-3-(dimethylamino)-4-phenyl-1H-pyrazole-1-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, resulting in the reduction of specific functional groups.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro-substituted phenyl ring, using nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-(4-chlorophenyl)-3-(dimethylamino)-4-phenyl-1H-pyrazole-1-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-3-(dimethylamino)-4-phenyl-1H-pyrazole-1-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-3-(dimethylamino)-4-phenyl-1H-pyrazole-1-carboxamide
• 4-氨基-N-(4-氯苯基)-苯磺酰胺
• 4-Chlorophenylacetonitrile

Uniqueness

This compound is unique due to its specific structural features, such as the combination of the pyrazole ring with the 4-chlorophenyl and phenyl groups. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.